Cas no 32683-45-7 (4-Bromo-1-methyl-3,5-dinitro-1H-pyrazole)

4-Bromo-1-methyl-3,5-dinitro-1H-pyrazole structure
32683-45-7 structure
Product Name:4-Bromo-1-methyl-3,5-dinitro-1H-pyrazole
CAS No:32683-45-7
MF:C4H3BrN4O4
MW:250.995019197464
CID:2822192
Update Time:2023-08-07

4-Bromo-1-methyl-3,5-dinitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-methyl-3,5-dinitro-1H-pyrazole
    • Inchi: 1S/C4H3BrN4O4/c1-7-4(9(12)13)2(5)3(6-7)8(10)11/h1H3
    • InChI Key: LMYUYWQHNLQBNG-UHFFFAOYSA-N
    • SMILES: BrC1C([N+](=O)[O-])=NN(C)C=1[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 237
  • XLogP3: 1.2
  • Topological Polar Surface Area: 110

4-Bromo-1-methyl-3,5-dinitro-1H-pyrazole Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid
Reference
Nitration of 4-halo-1-methylpyrazoles in sulfuric acid
Perevalov, V. P.; Manaev, Yu. A.; Baryshnenkova, L. I.; Kanep, E. E.; Andreeva, M. A.; et al, Khimiya Geterotsiklicheskikh Soedinenii, 1987, (10), 1350-2

4-Bromo-1-methyl-3,5-dinitro-1H-pyrazole Raw materials

4-Bromo-1-methyl-3,5-dinitro-1H-pyrazole Preparation Products

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